2-Methyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid

• IUPAC Name: 4-(4-carboxyphenyl)-3-methylbenzoic acid
• InChI: InChI=1S/C15H12O4/c1-9-8-12(15(18)19)6-7-13(9)10-2-4-11(5-3-10)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: LIAIHMJPPFPMBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H12O4
• DSSTOX Substance ID: DTXSID50612213
• Molecular Weight: 256.25 g/mol
• CAS RN: 1186048-28-1

Description

2-Methyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid (2M-BPDCA) is a small organic molecule that has numerous applications in the field of scientific research. It is a derivative of biphenyl, a type of aromatic hydrocarbon, and is composed of two benzene rings connected by a methylene bridge. 2M-BPDCA is a versatile compound that can be used for a variety of purposes, including synthesis, as a catalyst, and in drug development. Its unique structure and properties make it an attractive candidate for a wide range of scientific studies.

Scientific Research Applications

1. Material Science and Chemistry

• Recrystallization Studies : Jakobsen, Wragg, and Lillerud (2010) demonstrated the recrystallization of Biphenyl-4,4′-dicarboxylic acid from N,N-dimethylformamide, highlighting its potential use in crystallography and material science studies (Jakobsen, Wragg, & Lillerud, 2010).
• Synthesis of Coordination Complexes : A study by Lu et al. (2021) used a related dicarboxylic acid to create coordination polymeric architectures, emphasizing its role in synthesizing new materials with potential photocatalytic properties (Lu et al., 2021).

2. Polymer Science

• Polymer Material Synthesis : Xie Ji-zhong (2008) investigated the synthesis of Biphenyl-4,4′-dicarboxylic acid for application in liquid crystal polymer materials, revealing its importance in advanced polymer manufacturing (Xie Ji-zhong, 2008).
• High-Performance Polymers : In 2022, He, Wang, Chen, and Peng synthesized a novel dicarboxylic acid monomer for the creation of polybenzimidazole polymers with improved proton conductivity, underlining its role in high-temperature proton exchange membrane applications (He, Wang, Chen, & Peng, 2022).

3. Chemical Synthesis

• Optimization of Synthesis Processes : Liu Zhi-xiong (2008) studied the synthesis process of biphenyl-4,4′-dicarboxylic acid, demonstrating its chemical production potential and the importance of optimizing synthesis processes (Liu Zhi-xiong, 2008).

4. Medicinal Chemistry and Pharmacology

• Tyrosinase Inhibitors : Kwong et al. (2017) synthesized biphenyl-based compounds, including derivatives of 2-Methyl-[1,1'-biphenyl]-4,4'-dicarboxylic acid, as potential tyrosinase inhibitors, showcasing its potential in the development of treatments for conditions like hyperpigmentation (Kwong et al., 2017).